Cas no 1961280-24-9 (Tezacaftor-d)

• Product Name: Tezacaftor-d
• CAS No: 1961280-24-9
• MF: C₂₆H₂₇F₃N₂O₆
• MW: 524.522244691849
• CID: 5305765
• PubChem ID: 168006956
• Update Time: 2025-10-28

Tezacaftor-d Chemical and Physical Properties

Names and Identifiers

• 1961280-24-9
• Tezacaftor-d4
• CS-0374912
• HY-15448S
• MS-29710
• Tezacaftor-d
• Tezacaftor D4; VX-661 D4
• 1ST164048D4
• DA-58455
• 2,2,3,3-tetradeuterio-1-(2,2-difluoro-1,3-benzodioxol-5-yl)-N-[1-[(2R)-2,3-dihydroxypropyl]-6-fluoro-2-(1-hydroxy-2-methylpropan-2-yl)indol-5-yl]cyclopropane-1-carboxamide
• Tezacaftor D4/ VX-661 D4
• ARD164048D4

• Inchi： 1S/C26H27F3N2O6/c1-24(2,13-33)22-8-14-7-18(17(27)10-19(14)31(22)11-16(34)12-32)30-23(35)25(5-6-25)15-3-4-20-21(9-15)37-26(28,29)36-20/h3-4,7-10,16,32-34H,5-6,11-13H2,1-2H3,(H,30,35)/t16-/m1/s1/i5D2,6D2
• InChI Key： MJUVRTYWUMPBTR-YKSUQDSQSA-N
• SMILES： FC1=CC2=C(C=C(C(C)(C)CO)N2C[C@H](CO)O)C=C1NC(C1(C2=CC=C3C(=C2)OC(O3)(F)F)C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 524.20722806g/mol
• Monoisotopic Mass: 524.20722806g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on Tezacaftor-d

Tezacaftor-d: A Comprehensive Overview

Tezacaftor-d, identified by the CAS number 1961280-24-9, is a compound of significant interest in the field of pharmaceutical research. This compound has garnered attention due to its potential applications in the treatment of various medical conditions, particularly those related to genetic disorders. The name Tezacaftor-d suggests a derivative or a specific form of Tezacaftor, which is known for its role in addressing cystic fibrosis (CF), a genetic disease affecting the lungs and digestive system.

The chemical structure of Tezacaftor-d is characterized by its unique molecular composition, which contributes to its pharmacological properties. Recent studies have highlighted its ability to modulate the CFTR protein, a key factor in the pathophysiology of cystic fibrosis. By targeting this protein, Tezacaftor-d has shown promise in improving lung function and reducing the severity of symptoms associated with CF. This makes it a valuable addition to the arsenal of treatments for this debilitating condition.

In terms of synthesis, Tezacaftor-d is produced through advanced chemical processes that ensure high purity and bioavailability. Researchers have emphasized the importance of optimizing synthetic pathways to enhance the compound's efficacy and minimize potential side effects. The CAS number 1961280-24-9 serves as a unique identifier, facilitating accurate referencing and tracking of this compound within scientific literature and regulatory databases.

The pharmacokinetic profile of Tezacaftor-d has been extensively studied, revealing its absorption, distribution, metabolism, and excretion patterns. These studies are crucial for determining the optimal dosing regimen and ensuring patient safety. Clinical trials have demonstrated that Tezacaftor-d exhibits favorable pharmacokinetics, making it suitable for long-term use in managing chronic conditions like cystic fibrosis.

Beyond its role in treating cystic fibrosis, there is growing interest in exploring the potential applications of Tezacaftor-d in other therapeutic areas. For instance, its ability to modulate ion channels suggests it may have implications for conditions such as gastrointestinal disorders and certain types of cancers. Ongoing research is focused on elucidating these possibilities and expanding the scope of this compound's utility.

In conclusion, Tezacaftor-d, with its CAS number 1961280-24-9, represents a significant advancement in pharmaceutical science. Its ability to target specific proteins involved in genetic disorders positions it as a promising therapeutic agent. As research continues to uncover new insights into its mechanisms and applications, Tezacaftor-d holds the potential to revolutionize treatment approaches for a wide range of medical conditions.